Cas no 2172084-12-5 (2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl}acetic acid)
2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl}acetic acid
- EN300-1480907
- 2172084-12-5
-
- Inchi: 1S/C28H32N2O5/c31-25(32)17-19-9-8-16-30(19)26(33)28(14-6-1-7-15-28)29-27(34)35-18-24-22-12-4-2-10-20(22)21-11-3-5-13-23(21)24/h2-5,10-13,19,24H,1,6-9,14-18H2,(H,29,34)(H,31,32)
- InChI Key: YCNDNEKRCCTSJV-UHFFFAOYSA-N
- SMILES: O=C(C1(CCCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC1CC(=O)O
Computed Properties
- Exact Mass: 476.23112213g/mol
- Monoisotopic Mass: 476.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 7
- Complexity: 772
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 95.9Ų
2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1480907-1.0g |
2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl}acetic acid |
2172084-12-5 | 1g |
$0.0 | 2023-06-06 |
2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl}acetic acid Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl}acetic acid
Comprehensive Analysis of 2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl}acetic acid (CAS No. 2172084-12-5): Applications and Innovations
The compound 2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl}acetic acid, identified by its CAS No. 2172084-12-5, is a highly specialized chemical entity with significant relevance in modern pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a fluorenylmethoxycarbonyl (Fmoc) protecting group with a cyclohexanecarbonyl moiety and a pyrrolidine-acetic acid backbone. Such a configuration makes it invaluable in peptide synthesis, drug discovery, and material science applications.
In recent years, the demand for Fmoc-protected amino acid derivatives has surged due to their critical role in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical companies are increasingly focusing on high-purity intermediates like CAS 2172084-12-5 to streamline the production of therapeutic peptides. This compound’s cyclohexane ring enhances stability, while the pyrrolidine-acetic acid segment offers flexibility for further functionalization, aligning with trends in precision medicine and targeted drug delivery.
From an industrial perspective, 2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl}acetic acid is synthesized under stringent conditions to ensure optimal yield and purity. Its Fmoc group is particularly advantageous for automated peptide synthesizers, a technology gaining traction in biotech startups and academic labs. The compound’s compatibility with green chemistry principles—such as reduced solvent use and energy-efficient protocols—also resonates with the growing emphasis on sustainable chemical manufacturing.
Beyond peptide synthesis, CAS 2172084-12-5 has shown promise in bioconjugation and proteomics research. Its reactive sites enable covalent bonding with biomolecules, facilitating the development of diagnostic probes and imaging agents. This versatility addresses key challenges in personalized healthcare, where tailored molecular tools are essential for advancing biomarker discovery and therapeutic monitoring.
Quality control of 2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl}acetic acid involves advanced analytical techniques like HPLC, NMR, and mass spectrometry. These methods ensure compliance with regulatory standards, a critical factor for industries navigating FDA and EMA guidelines. The compound’s storage stability and solubility profiles are also meticulously documented, catering to end-user requirements in GMP environments.
In summary, CAS No. 2172084-12-5 exemplifies the intersection of chemical innovation and biomedical demand. Its multifaceted applications—from peptide therapeutics to diagnostic technologies—underscore its importance in contemporary science. As research continues to explore its potential, this compound is poised to remain a cornerstone in the toolkit of medicinal chemists and biotechnologists worldwide.
2172084-12-5 (2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)